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Compound of Interest

Benzoic acid, 5-amino-2-
Compound Name:

(pentyloxy)-
CAS No.: 13737-91-2
Cat. No.: B1666661

Get Quote

Executive Summary & The "100780-77-2" Anomaly

In drug development and biochemical research, the integrity of a study is entirely dependent on
the provenance and validation of its chemical probes. When tasked with sourcing CAS 100780-
77-2, a rigorous Application Scientist must first validate the registry identifier.

A Chemical Abstracts Service (CAS) registry number is verified via a strict checksum algorithm:

, Where

represents the digits in reverse order (excluding the check digit). For 100780-77, the sum is
. Because

, the valid check digit must be 6, not 2.

Therefore, CAS 100780-77-2 is a mathematically invalid and unregistered identifier.
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In pharmaceutical research, encountering an invalid CAS number typically indicates a
proprietary internal compound code, a typographical error in literature, or a novel pre-
registration molecule. When a compound cannot be sourced "off-the-shelf," the procurement
strategy must shift to custom synthesis and rigorous de novo validation.

To provide a concrete, actionable framework for sourcing and validating high-value research
compounds, this whitepaper utilizes Rapamycin (CAS 53123-88-9)—a structurally complex,
highly validated mTOR inhibitor—as our reference model[1].

Procurement Strategies & Pricing Dynamics

When a target compound is unregistered (like the hypothetical 100780-77-2), researchers must
commission a Contract Research Organization (CRO) for custom synthesis. Conversely,
established reference compounds like Rapamycin can be procured directly. Below is a
comparative analysis of both paradigms.

Table 1: Off-the-Shelf Procurement (Reference:
Rapamycin CAS 53123-88-9)

For established compounds, pricing scales inversely with volume, but purity standards (>98%
via HPLC/NMR) remain non-negotiable for in vitro and in vivo applications[2],[3].

Supplier Purity Quantity Price (USD) Lead Time
2[2] >98% 100 mg $75.00 In Stock
MedKoo

o >98% lg $450.00 In Stock
Biosciences[2]
4[4] >99% 100 mg ~$150.00 In Stock
3[3] >98% 10 mg ~$120.00 In Stock

Table 2: Custom Synthesis Estimation (Target:
Unregistered Compounds)

For an unregistered target, researchers must budget for route scouting, synthesis, and
analytical Quality Control (QC).
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Estimated Cost

Phase Core Activity Timeline
(USD)
Retrosynthetic
Route Scouting analysis, literature $2,000 - $5,000 2-4 Weeks
review

) Milligram to gram
Custom Synthesis ) $5,000 - $15,000 4-8 Weeks
scale production

_ 1H/13C NMR, LC-MS,
Analytical QC ) $1,000 - $2,500 1 Week
Elemental Analysis

Mechanistic Grounding: The Target Pathway

Before validating a compound, the biological causality of its target must be mapped. Using our
reference model, Rapamycin acts as an allosteric inhibitor of the mechanistic Target of
Rapamycin Complex 1 (mTORC1)[5]. It forms a complex with the intracellular receptor
FKBP12, which binds to the FRB domain of mTOR, thereby inhibiting downstream protein
translation and cell growth[1].
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Fig 1: mTORC1/mTORC2 signaling cascade and allosteric inhibition by Rapamycin-FKBP12
complex.

Self-Validating Experimental Protocols

A robust experimental design does not merely measure cell death; it measures specific target
engagement. The following protocols outline a self-validating system for preparing and testing a
lipophilic research compound.

Protocol A: Vehicle Formulation for Lipophilic
Compounds

Highly hydrophobic macrolides (like Rapamycin) will precipitate if introduced directly into
agueous media, skewing IC50 calculations. We utilize a micellar formulation protocol adapted
from 4[4].

e Primary Solubilization: Dissolve the lyophilized compound in 100% DMSO to create a
concentrated stock (e.g., 25 mg/mL). Causality: DMSO disrupts the crystalline lattice of the
hydrophobic compound, ensuring complete molecular dispersion.

o Co-solvent Addition: Add 40% (v/v) PEG300 to the working aliquot. Causality: PEG300
lowers the dielectric constant of the solution, preventing rapid precipitation as we transition to
an aqueous environment.

o Surfactant Stabilization: Add 5% (v/v) Tween 80 and vortex until clarified. Causality: Tween
80 functions as a non-ionic surfactant, forming protective micelles around the hydrophobic
drug molecules.

e Aqueous Dilution: Bring to final volume with 55% (v/v) ddH20. Causality: The final aqueous
phase is now physiologically compatible for in vitro or in vivo dosing, with the drug safely
encapsulated in suspension[4].

Protocol B: In Vitro Target Engagement (Western Blot)

To validate that the compound is hitting its intended target, we must measure both downstream
effectors and counter-screen for feedback loops.
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e Cell Treatment: Treat HEK293 cells with the formulated compound at varying concentrations
(0.1 nM to 100 nM) for 2 hours.

o Lysate Preparation: Lyse cells in RIPA buffer supplemented with protease and phosphatase
inhibitors to preserve phosphorylation states.

e Primary Readout (Efficacy): Probe for p-S6K1 (Thr389) and p-4E-BP1. Causality: A dose-
dependent decrease in these markers confirms successful mMTORC1 inhibition[2].

o Secondary Readout (Counter-Screen): Probe for p-AKT (Ser473). Causality: mTORC1
inhibition removes the S6K1-mediated negative feedback loop on IRS-1. If the compound is
a true mTORC1-specific allosteric inhibitor (like Rapamycin), you will observe a paradoxical
hyperactivation of AKT via mTORC2[1]. If p-AKT drops alongside p-S6K1, the compound is
an ATP-competitive dual mTORC1/2 inhibitor, not an allosteric one.

Compound Analytical QC Purity >98% Vehicle Formulation Micellar Suspension In Vitro Validation
Procurement/Synthesis (HPLC, NMR, MS) (DMSO/PEG300/Tween80) (Target Engagement)
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Fig 2: Self-validating workflow from compound procurement to in vitro target engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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